Cas no 2171366-20-2 (5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid)

• Product Name: 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid
• CAS No: 2171366-20-2
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6362059
• PubChem ID: 165558720
• Update Time: 2025-11-06

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid
• 2171366-20-2
• EN300-1475513
• 5-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-4-methylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-3-4-9-20(16-26(31)29-17-19(2)14-15-27(32)33)30-28(34)35-18-25-23-12-7-5-10-21(23)22-11-6-8-13-24(22)25/h5-8,10-13,19-20,25H,3-4,9,14-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t19?,20-/m1/s1
• InChI Key： RXXVKHCBCRYSRX-GFOWMXPYSA-N
• SMILES： O(C(N[C@@H](CC(NCC(C)CCC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid

Recent Advances in the Study of 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid (CAS: 2171366-20-2)

The compound 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid (CAS: 2171366-20-2) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This Fmoc-protected amino acid derivative serves as a crucial building block in peptide synthesis, particularly for the development of novel therapeutic agents. Recent studies have focused on its application in solid-phase peptide synthesis (SPPS) and its potential role in creating peptidomimetics with enhanced bioavailability and target specificity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing constrained peptide scaffolds. Researchers utilized 2171366-20-2 as a key intermediate to introduce structural modifications that improved metabolic stability while maintaining target binding affinity. The study reported a 40% increase in plasma half-life compared to conventional linear peptides when this building block was incorporated at specific positions in the peptide sequence.

Further investigations have explored the compound's potential in targeted drug delivery systems. A recent patent application (WO2023056789) describes its use in creating pH-sensitive peptide-drug conjugates, where the unique chemical properties of 2171366-20-2 enable controlled release of therapeutic payloads in tumor microenvironments. This application capitalizes on the compound's stability under physiological conditions and its selective cleavage characteristics in acidic environments.

Analytical characterization of 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid has been significantly advanced through recent developments in mass spectrometry and NMR techniques. A 2024 study in Analytical Chemistry presented a novel LC-MS/MS method for quantifying this compound in complex biological matrices, achieving detection limits of 0.1 ng/mL with excellent linearity (R² > 0.999) across a wide concentration range.

The synthetic accessibility of 2171366-20-2 has also seen improvements, with recent reports describing more efficient purification protocols that yield pharmaceutical-grade material with >99.5% purity. These advances have facilitated its broader adoption in both academic and industrial settings for drug discovery programs.

Ongoing research is investigating the compound's potential in addressing challenging drug targets, particularly in the areas of protein-protein interactions and intracellular targets. Preliminary data suggest that incorporation of this building block can enhance cell permeability while maintaining the desired biological activity, addressing one of the major challenges in peptide-based therapeutics.

As the field continues to evolve, 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-methylpentanoic acid is expected to play an increasingly important role in the development of next-generation peptide therapeutics. Future research directions include exploring its applications in cyclic peptides, stapled peptides, and other constrained architectures that could lead to breakthroughs in treating currently undruggable targets.